Cas no 2060008-22-0 (2-Chloro-4-(2-nitrophenyl)phenol)

• Product Name: 2-Chloro-4-(2-nitrophenyl)phenol
• CAS No: 2060008-22-0
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• MDL: MFCD30488270
• CID: 5614287
• PubChem ID: 125452710
• Update Time: 2025-06-30

2-Chloro-4-(2-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2-nitrophenyl)phenol
• 2060008-22-0
• EN300-330546
• [1,1'-Biphenyl]-4-ol, 3-chloro-2'-nitro-

• MDL： MFCD30488270
• Inchi： 1S/C12H8ClNO3/c13-10-7-8(5-6-12(10)15)9-3-1-2-4-11(9)14(16)17/h1-7,15H
• InChI Key： MGFYLJYBCWCZAT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 249.0192708g/mol
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Boiling Point: 379.9±27.0 °C(Predicted)
• pka: 7.88±0.20(Predicted)

Additional information on 2-Chloro-4-(2-nitrophenyl)phenol

2-Chloro-4-(2-nitrophenyl)phenol: An Overview of a Versatile Compound

2-Chloro-4-(2-nitrophenyl)phenol (CAS No. 2060008-22-0) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This comprehensive overview aims to provide a detailed understanding of the compound's properties, synthesis methods, and current research trends.

The molecular formula of 2-Chloro-4-(2-nitrophenyl)phenol is C₁₃H₉ClNO₃, and its molecular weight is approximately 266.67 g/mol. The compound features a chlorinated phenol moiety and a nitro-substituted benzene ring, which contribute to its distinctive chemical behavior. These functional groups are known for their reactivity and can participate in various chemical reactions, making the compound a valuable intermediate in synthetic chemistry.

In terms of physical properties, 2-Chloro-4-(2-nitrophenyl)phenol is typically a solid at room temperature with a melting point ranging from 115°C to 117°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics are crucial for its use in various chemical processes and formulations.

The synthesis of 2-Chloro-4-(2-nitrophenyl)phenol can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 4-chlorophenol followed by substitution with 2-nitrobenzene. Another approach involves the coupling reaction between 4-chlorophenol and 2-nitrobenzene using a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or employing catalysts that minimize byproduct formation.

In the pharmaceutical industry, 2-Chloro-4-(2-nitrophenyl)phenol has shown promise as an intermediate in the synthesis of novel drugs. Its unique structure allows it to serve as a building block for compounds with potential therapeutic applications. For instance, derivatives of this compound have been explored for their anti-inflammatory and antimicrobial properties. Studies have demonstrated that certain derivatives exhibit potent activity against a range of bacterial strains, making them potential candidates for the development of new antibiotics.

Beyond pharmaceuticals, 2-Chloro-4-(2-nitrophenyl)phenol has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. Additionally, the compound's photochemical properties have been investigated for use in photovoltaic materials and light-emitting diodes (LEDs).

In environmental chemistry, the behavior of 2-Chloro-4-(2-nitrophenyl)phenol in different media is an area of active research. Studies have focused on its degradation pathways in soil and water environments to assess its environmental impact. Understanding these pathways is crucial for developing strategies to mitigate any potential adverse effects on ecosystems.

The latest research on 2-Chloro-4-(2-nitrophenyl)phenol has also explored its biological activities using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the compound's structure and interactions with biological systems. For example, NMR studies have revealed specific binding sites on protein targets that could be exploited for drug design.

In conclusion, 2-Chloro-4-(2-nitrophenyl)phenol (CAS No. 2060008-22-0) is a versatile compound with a wide range of applications across multiple fields. Its unique chemical structure makes it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in pharmaceuticals, materials science, and environmental chemistry.